Cas no 1207044-08-3 (2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1207044-08-3
• MF: C₂₁H₂₂BrN₃OS
• MW: 444.387882709503
• CID: 5452281
• PubChem ID: 49672164
• Update Time: 2025-06-13

2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-bromophenyl)-1-(2-methylphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• 1207044-08-3
• AKOS024477713
• 2-((5-(4-bromophenyl)-1-(o-tolyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
• F2964-2838
• 2-[[5-(4-Bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]thio]-N-(1-methylethyl)acetamide

• Inchi： 1S/C21H22BrN3OS/c1-14(2)24-20(26)13-27-21-23-12-19(16-8-10-17(22)11-9-16)25(21)18-7-5-4-6-15(18)3/h4-12,14H,13H2,1-3H3,(H,24,26)
• InChI Key： FQUAPDKOMJKFLN-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C2=CC=CC=C2C)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 443.06670g/mol
• Monoisotopic Mass: 443.06670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.41±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

Introduction to 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide (CAS No. 1207044-08-3)

2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide (CAS No. 1207044-08-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of imidazole and acetamide, featuring a unique structural arrangement that includes a bromophenyl and a 2-methylphenyl group. The compound's intricate structure and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide is characterized by its imidazole ring, which is a common motif in many biologically active compounds. The presence of the bromophenyl and 2-methylphenyl groups adds to the compound's hydrophobicity and lipophilicity, properties that are crucial for its potential pharmacological activities. The sulfanyl (thioether) linkage and the acetamide moiety further contribute to its chemical stability and reactivity, making it an interesting target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on a key enzyme involved in cancer cell proliferation. The researchers found that the compound effectively reduced the growth of tumor cells in vitro, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has also shown promise in the treatment of neurodegenerative diseases. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that the compound has neuroprotective effects by modulating certain signaling pathways associated with neuronal survival. The researchers observed that treatment with this compound significantly reduced oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route to produce 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the imidazole ring, introduction of the bromophenyl and 2-methylphenyl groups, and final functionalization to introduce the sulfanyl and acetamide moieties. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to enhance efficiency and reduce reaction times.

In conclusion, 2-{[5-(4-bromophenyl)-1-(2-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide (CAS No. 1207044-08-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions.